3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C19H19N3O4S/c1-13-8-9-15(12-14(13)2)18-21-22-19(26-18)20-17(23)10-11-27(24,25)16-6-4-3-5-7-16/h3-9,12H,10-11H2,1-2H3,(H,20,22,23)
• InChI Key: LUUUWFXHNAXJND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 941914-76-7

Description

3-(Benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide is a synthetic heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 3,4-dimethylphenyl group at the 5-position and a benzenesulfonyl-propanamide moiety at the 2-position. The oxadiazole ring is a bioisostere for ester or amide groups, often employed in medicinal chemistry to enhance metabolic stability and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of benzenesulfonyl chloride with an appropriate amine to form the sulfonamide intermediate. This intermediate is then reacted with a 1,3,4-oxadiazole derivative under specific conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The scalability of the synthesis process is also a key consideration in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfinyl or thiol group.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfinyl or thiol derivatives.

Scientific Research Applications

3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs differ primarily in substituents on the oxadiazole ring, the sulfonyl/propanamide linker, and the aromatic/heteroaromatic moieties. Below is a detailed comparison based on synthesis, physicochemical properties, and bioactivity:

Key Observations

Synthetic Yield and Purity: Compounds with electron-withdrawing substituents (e.g., bromo, nitro) exhibit lower yields (e.g., 24–38% for bromo-fluorophenyl derivatives) compared to electron-donating groups (e.g., methyl, cyano) . High HPLC purity (>98%) is achievable with optimized coupling agents like COMU® in DMF .

Melting Points :

• Melting points correlate with molecular symmetry and intermolecular interactions. Carbazolyl-substituted derivatives (213–215°C) exhibit higher melting points due to π-π stacking and hydrogen bonding .
• Thiazolyl-linked analogs (135–159°C) have lower melting points, likely due to reduced planarity .

3,4-Dimethylphenyl substitution at the oxadiazole 5-position may improve metabolic stability over halogenated analogs (e.g., 4-bromo-2-fluorophenyl in ) by reducing susceptibility to oxidative metabolism .

Spectroscopic Characterization :

• 1H NMR : Methyl groups on aromatic rings (δ 2.3–2.5 ppm) and oxadiazole protons (δ 8.1–8.3 ppm) are consistent across analogs .
• IR : Strong absorptions at 1670–1690 cm⁻¹ (C=O stretch) and 1240–1260 cm⁻¹ (S=O stretch) confirm propanamide and sulfonyl groups .

Q & A

Q. What are the standard synthetic routes for 3-(benzenesulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide, and what reaction conditions optimize yield?

The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the oxadiazole ring via cyclization of acylhydrazides with carbon disulfide or cyanogen bromide under basic conditions (e.g., KOH/ethanol) .
• Step 2 : Sulfonylation of the oxadiazole intermediate using benzenesulfonyl chloride in aprotic solvents (e.g., DMF) with a base like triethylamine to neutralize HCl byproducts .
• Optimization : Refluxing under inert atmospheres (N₂/Ar) and purification via column chromatography or recrystallization improves yield (70–86%) and purity (>95%) . Key reagents include COMU® for amide coupling and LiOH for ester hydrolysis .

Q. Which spectroscopic techniques are essential for characterizing this compound, and what key spectral signatures should researchers expect?

• 1H/13C NMR : The benzenesulfonyl group shows aromatic protons at δ 7.5–8.1 ppm, while the 3,4-dimethylphenyl moiety exhibits singlet methyl groups at δ 2.2–2.4 ppm. The oxadiazole C-2 and C-5 carbons appear at δ 165–170 ppm .
• IR : Strong absorption bands at ~1350 cm⁻¹ (S=O stretching) and ~1680 cm⁻¹ (amide C=O) confirm functional groups .
• Mass Spectrometry : Molecular ion peaks [M+H]⁺ align with the molecular weight (~425 g/mol), with fragmentation patterns reflecting cleavage at the sulfonamide bond .

Q. What in vitro models are appropriate for initial evaluation of its bioactivity?

• Enzyme Inhibition : Use urease (from Canavalia ensiformis) or alkaline phosphatase (human recombinant) assays with IC₅₀ determination via spectrophotometric methods .
• Cytotoxicity Screening : MTT assays on human cell lines (e.g., HEK-293) at concentrations ≤100 µM to assess safety margins .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of similar sulfonamide-oxadiazole hybrids across different studies?

• Standardized Assays : Replicate studies using uniform protocols (e.g., fixed enzyme concentrations, pH 7.4 buffers) to minimize variability .
• Structural Meta-Analysis : Compare substituent effects (e.g., electron-withdrawing vs. donating groups on the phenyl ring) using Hammett plots to correlate bioactivity with electronic properties .
• Dose-Response Curves : Validate discrepancies by testing compounds across a broader concentration range (e.g., 0.1–200 µM) .

Q. What computational strategies are employed to predict the binding affinity of this compound with target enzymes like urease or alkaline phosphatase?

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions between the sulfonamide group and enzyme active sites (e.g., urease nickel center) .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability and identify key residues (e.g., His⁵⁹⁴ in alkaline phosphatase) .
• QSAR Models : Develop regression models correlating substituent lipophilicity (logP) with inhibitory potency .

Q. How does the electronic nature of substituents on the oxadiazole ring influence the compound’s reactivity and bioactivity?

• Electron-Donating Groups (e.g., -OCH₃) : Enhance solubility and hydrogen-bonding capacity, improving enzyme inhibition (e.g., IC₅₀ = 12 µM for urease) but may reduce metabolic stability .
• Electron-Withdrawing Groups (e.g., -NO₂) : Increase electrophilicity, favoring nucleophilic substitution reactions but potentially elevating cytotoxicity (e.g., LD₅₀ = 50 µM in HEK-293) .
• Steric Effects : Bulky substituents (e.g., 3,4-dimethylphenyl) may hinder enzyme binding, requiring molecular dynamics to optimize orientation .

Q. What strategies mitigate low bioavailability observed in preclinical studies of sulfonamide-oxadiazole hybrids?

• Prodrug Design : Introduce ester moieties at the propanamide chain to enhance permeability, with enzymatic cleavage in vivo .
• Nanoparticle Encapsulation : Use PLGA-based carriers to improve solubility and prolong half-life .
• Metabolic Stability Assays : Incubate with liver microsomes (human/rat) to identify vulnerable sites for structural modification .